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Compound Focus: Perfluorotetradecanoic acid

CAS No.: 376-06-7

Cat. No.: S773466

PFTeDA Overview and Environmental Presence

Perfluorotetradecanoic acid (PFTeDA) is a 14-carbon long-chain perfluoroalkyl substance (PFAS). Its

structure and properties lead to environmental persistence and bioaccumulation.

Property Description

Chemical Classification Long-chain Perfluoroalkyl Carboxylic Acid (PFCA) [1]

Chain Length 14 carbon atoms (C14) [1]

Main Applications Photographic films, firefighting foams, detergents, insecticides [1]

The table below summarizes its measured environmental concentrations from research.

Medium Location Concentration

Shellfish France 0.014 - 0.667 ng/g (wet weight) [1]
Wastewater Industrial regions in Asia Up to 46 ng/g (wet weight) [1]
Sludge
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Medium Location Concentration

Microplastics Pearl River Delta, China Average 0.67 ng/g (dry weight); Max 11.3 ng/g
(dry weight) [1]

Drinking Water United States (25 treatment Minimum reporting level: 0.13 ng/L [1]
plants)
Children's Serum  Taiwan (225 children) Arithmetic mean: 30.7 ng/mL (boys), 27.4 ng/mL
(girls) [1]

Experimental Protocols for Toxicity Assessment

Here is the detailed methodology from a zebrafish model study on PFTeDA toxicity [1]. The workflow

summarizes the experimental design and key findings:
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Endpoint Assays

Gene Expression Analysis
(mitochondrial: cox1, mt-nd3;
oxidative stress: cat, hsp70, hsp90a)

Chemical Preparation
PFTeDA in Embryo Rearing Media (ERM)

Exposure Experiment Design
Concentrations: 0.01, 0.1, 1, 10 pM
n=>5 beakers/group, 20 fish/beaker

'

Daily Monitoring (7 days)
Mortality, Hatch Rate, Deformities

l

Sample Collection
(Larvae, 7 dpf)

l S

Endpoint Assays

l
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Key Results:

No significant mortality/hatching effects.
Gene expression altered at 10 pM.
No change in oxidative respiration.

ROS reduced at 10 pM.
No significant behavioral changes.

- J

Mitochondrial Bioenergetics
(Basal respiration, ATP-linked respiration)

Reactive Oxygen Species (ROS) Measurement

Behavioral Tests
(Visual Motor Response, Light-Dark Preference)
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Zebrafish experimental workflow for assessing PFTeDA developmental and behavioral toxicity [1].

e Chemical Preparation: PFTeDA stock solutions were prepared in embryo rearing media (ERM) and
stored at -20°C in brown glass vials. Exposure solutions (0.01, 0.1, 1, and 10 uM) were made fresh
daily [1].

e Organism and Exposure: Zebrafish embryos were randomly assigned to 25 mL Pyrex beakers (20
fish per beaker in 10 mL ERM). The exposure period lasted 7 days, with solutions replaced daily [1].

¢ Endpoint Measurements:

o Developmental Toxicity: Daily monitoring of mortality, hatch rate, and deformities [1].

o Gene Expression: Analysis of mitochondrial-related (cox1, mt-nd3) and oxidative stress-
related (cat, hsp70, hsp90a) genes via real-time PCR in larval fish [1].

o Mitochondrial Bioenergetics: Measured using an XFe24 Flux analyzer to assess basal
respiration and oligomycin-induced ATP-linked respiration in embryos [1].

o Oxidative Stress: Reactive oxygen species (ROS) levels were measured in larvae [1].

o Behavioral Assessment: Visual Motor Response (VMR) test and Light-Dark preference test
were conducted on 7 days post-fertilization (dpf) larvae [1].

Finding More Specific Half-Life Data

While the searched literature confirms PFTeDA's environmental persistence, it does not provide a specific

half-life value. The following approaches may help you find this data:

e Consult Specialized Databases: Search in regulatory dossiers or chemical databases like the US
EPA's CompTox Chemicals Dashboard for experimental or modeled half-life data.

e Use Environmental Fate Models: Apply OECD Screening Tool for overall persistence or
SimpleBox [2] to estimate PFTeDA's half-life based on its physicochemical properties [3].

¢ Review Broader PFAS Studies: Look for analytical studies measuring PFAS levels over time in
contaminated sites, which can be used to calculate disappearance half-lives.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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